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Compound of Interest

2'-Hydroxy-4',5'-
Compound Name: _
dimethylacetophenone

Cat. No.: B128327

An In-depth Technical Guide on the Safety and Hazards of 2'-Hydroxy-4',5'-
dimethylacetophenone

Introduction

2'-Hydroxy-4',5'-dimethylacetophenone (CAS No. 36436-65-4) is an aromatic ketone that
serves as a valuable intermediate in various fields of chemical synthesis.[1][2] Its molecular
structure, featuring a hydroxyl group and two methyl groups on the acetophenone backbone,
makes it a versatile building block.[1] In research and development, it is frequently utilized in
the preparation of chalcone derivatives, which are investigated for activities such as
antibacterial properties.[3][4][5] Furthermore, it finds application as an intermediate in the
synthesis of pharmaceuticals and agrochemicals, and as a photoinitiator in UV-curable
coatings and inks.[1][3]

Given its role as a reactive chemical intermediate, a thorough and nuanced understanding of
its safety and hazard profile is paramount for researchers, chemists, and drug development
professionals. This guide provides a comprehensive technical overview of the known hazards,
safe handling protocols, and emergency procedures associated with 2'-Hydroxy-4',5'-
dimethylacetophenone, grounded in authoritative safety data. The objective is to empower
scientific professionals to manage the risks associated with this compound effectively, ensuring
both personal safety and experimental integrity.
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Section 1: Chemical and Physical Properties

A foundational understanding of a compound's physical and chemical properties is critical for

anticipating its behavior under laboratory conditions and for implementing appropriate safety

controls.

Table 1: Chemical Identifiers for 2'-Hydroxy-4',5'-dimethylacetophenone

Identifier Value Reference

CAS Number 36436-65-4 [4][6]1[7]

Molecular Formula C10H1202 [4161[7]

Molecular Weight 164.20 g/mol [416171
1-(2-hydroxy-4,5-

IUPAC Name ) [2][6]
dimethylphenyl)ethanone
2-Acetyl-4,5-dimethylphenol;

Synonyms 4' 5'-Dimethyl-2'- [7]
hydroxyacetophenone

| EC Number | 253-035-0 |[6][7] |
Table 2: Physical and Chemical Properties

Property Value Reference
White to light yellow

Appearance ) . [1][3][5]
crystalline powder/solid

Melting Point 68-74 °C / 88-90 °C [1][3][4]

Boiling Point 144 °C @ 18 mmHg [B1I51[7]

Water Solubility Slightly soluble 31141171

| Predicted pKa | 10.59 + 0.23 |[3][7][8] |
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Note: Discrepancies in the reported melting point exist across suppliers, which may be due to
varying purity levels. Users should consult the certificate of analysis for their specific batch.

Section 2: Hazard Identification and Classification

2'-Hydroxy-4',5'-dimethylacetophenone is classified under the Globally Harmonized System
of Classification and Labelling of Chemicals (GHS). The primary hazards are related to its
irritant properties.[6]

GHS Classification:

o Skin Corrosion/Irritation: Category 2[6]

o Serious Eye Damage/Eye Irritation: Category 2A[6]

o Specific Target Organ Toxicity (Single Exposure), Respiratory Tract Irritation: Category 3[6]

The GHS pictograms and associated hazard statements provide an immediate visual and
written summary of the risks.

Associated Hazards A

H335: May cause respiratory irritatiorD

-
’f

A

GHS Pictogram | _¢~

----- b(H:%lQ: Causes serious eye irritatior)

H315: Causes skin irritatior)
. 4

Click to download full resolution via product page

Caption: GHS pictogram and associated hazard statements.
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Table 3: GHS Hazard and Precautionary Statements

Code Statement Reference
H315 Causes skin irritation [6]
H319 Causes serious eye irritation [6]
H335 May cause respiratory irritation  [6]

Avoid breathing

P261 dust/fume/gas/mist/vapors/spr [6]119]
ay
Wash skin thoroughly after

P264 [6]

handling

Wear protective gloves/eye
P280 ] ] [6]
protection/face protection

IF ON SKIN: Wash with plenty
P302+P352 [61[]
of soap and water

| P305+P351+P338 | IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing |[6][9] |

Section 3: Toxicological Profile

The toxicological data for 2'-Hydroxy-4',5'-dimethylacetophenone is not exhaustive.[10] The
current GHS classification is based on available data and computational models that point
towards irritant effects.

o Acute Toxicity: While specific LD50 or LC50 data for this compound are not readily available
in public databases, the GHS classification does not currently include acute toxicity
warnings. However, related hydroxyacetophenone derivatives are noted as potentially
harmful if swallowed, inhaled, or absorbed through the skin, warranting cautious handling.[9]

e [Irritation: The primary toxicological concern is irritation.

o Skin: Direct contact can cause redness, itching, and inflammation.[6]
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o Eyes: The compound is classified as a serious eye irritant, capable of causing significant,
potentially damaging, inflammation upon contact.[6]

o Respiratory: Inhalation of the dust or powder can irritate the nose, throat, and lungs,
leading to coughing and shortness of breath.[6]

o Chronic Exposure, Carcinogenicity, and Mutagenicity: There is no specific data available
from agencies like IARC or NTP to classify this compound as a carcinogen. Similarly, data on
mutagenicity and reproductive toxicity are lacking. In the absence of data, it is prudent to
minimize exposure and treat the compound as having unknown long-term effects.

Section 4: Safe Handling and Storage Protocols

A multi-layered approach incorporating engineering controls, personal protective equipment,
and stringent work practices is essential for safely handling this compound.

Engineering Controls

The primary engineering control is to minimize the generation and inhalation of airborne dust.

e Fume Hood: All weighing and transfer operations involving the solid compound should be
conducted in a certified chemical fume hood.[10][11]

» Ventilation: The laboratory should have adequate general ventilation to prevent the
accumulation of vapors or dust.[12][13]

Personal Protective Equipment (PPE)

The selection of PPE is critical for preventing skin and eye contact. The causality behind PPE
selection is to create an impermeable barrier between the user and the chemical hazard.
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Gandling 2'-Hydroxy-4',5'-dimethylacetophenone
Select appropriate gloves. Wear a flame-resistant
(e.g., Nitrile for splash protection) lab coat, fully buttoned.

l

Is dust generation likely
AND ventilation inadequate?

Wear ANSI Z87.1 compliant
safety glasses with side shields
OR chemical splash goggles.

Use NIOSH-approved

respirator with particulate filter.

Proceed with work
in a fume hood.

Click to download full resolution via product page
Caption: Decision workflow for selecting appropriate PPE.

o Eye and Face Protection: Wear chemical safety goggles that conform to ANSI Z87.1
standards.[13] A face shield may be required for operations with a high splash potential.

e Skin Protection:

o Gloves: Chemical-resistant gloves are mandatory. For handling aromatic ketones, nitrile
gloves offer good splash protection. For prolonged contact or immersion, heavier-duty
options like butyl rubber or PVA-coated gloves should be considered, though PVA is not
suitable for use with water-based solutions.[14][15][16] Always inspect gloves before use
and remove them using the proper technique to avoid contaminating the skin.[17]
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o Lab Coat: A clean, buttoned lab coat, preferably of a flame-resistant material, should be
worn at all times.

o Respiratory Protection: Respiratory protection is generally not required when working in a
functional fume hood. If engineering controls are not available and dust can be generated, a
NIOSH-approved respirator with a particulate filter is necessary.[10]

General Hygiene and Handling Practices

e Avoid contact with skin, eyes, and clothing.[18]

Avoid the formation and inhalation of dust.[9]

Do not eat, drink, or smoke in laboratory areas.[11][12]

Wash hands thoroughly with soap and water after handling the compound and before leaving
the lab.[13]

Keep containers tightly closed when not in use.[13][19]

Storage Procedures

Proper storage is crucial to maintain the compound's integrity and prevent hazardous
situations.

» Conditions: Store in a cool, dry, and well-ventilated area.[4][18] Some suppliers recommend
refrigerated storage (0-8°C).[1]

» Container: Keep in a tightly sealed, properly labeled container.[4]

e Incompatibilities: Store away from incompatible materials such as strong oxidizing agents,
bases, and amines.[4][20]

Section 5: Emergency Procedures

Rapid and correct response to an exposure or spill is critical.

First Aid Measures Protocol
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Objective: To decontaminate the affected area and seek medical attention.

o General Advice: Move the victim out of the dangerous area. Show this safety data sheet to
the doctor in attendance.[9]

 If Inhaled:
o Move the person to fresh air immediately.[9][18]
o If breathing is difficult or has stopped, provide artificial respiration.
o Seek immediate medical attention.[9]
 In Case of Skin Contact:
o Immediately remove all contaminated clothing.
o Wash the affected skin area with plenty of soap and water for at least 15 minutes.[9][18]
o If skin irritation persists, seek medical attention.[9]
e In Case of Eye Contact:

o Immediately flush the eyes with plenty of water for at least 15 minutes, occasionally lifting
the upper and lower eyelids.[9][18]

o Remove contact lenses if present and easy to do. Continue rinsing.[6]
o Seek immediate medical attention.[9]
 If Swallowed:

o Do NOT induce vomiting.

[¢]

Rinse the mouth thoroughly with water.[9]

o

Never give anything by mouth to an unconscious person.

[e]

Seek immediate medical attention.[9]
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Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide (CO2).[9][12]

o Specific Hazards: The compound is combustible. When heated to decomposition, it may emit
toxic and irritating fumes, including carbon monoxide and carbon dioxide.[12][19]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective clothing.[12]

Accidental Release Measures (Spills)

Objective: To contain and clean up the spill safely, preventing exposure and environmental
release.
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Evacuate immediate area
and restrict access.

Don appropriate PPE:
Respirator, Goggles, Gloves, Lab Coat

Ensure adequate ventilation.
(Work in fume hood if possible)

Cover spill with an inert absorbent
material (sand, vermiculite).

into a sealed, labeled container.

:

(Clean the spill area with soap and water.)

(Carefully sweep or scoop up materiaD

Dispose of waste as hazardous material
according to local regulations.

Click to download full resolution via product page

Caption: Step-by-step workflow for responding to a solid spill.
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» Personal Precautions: Evacuate unnecessary personnel. Wear the appropriate PPE as
described in Section 4.2, including respiratory protection. Avoid breathing dust.[12][17]

» Environmental Precautions: Prevent the material from entering drains or waterways.[11]

e Containment and Cleaning:

[¢]

Gently cover the spill with a dry, inert absorbent material such as sand, vermiculite, or
diatomaceous earth.[11][12]

[¢]

Avoid creating dust.[10]

[¢]

Carefully sweep or scoop the material into a suitable, sealable container for disposal.[11]
[17]

[¢]

Once the material is collected, decontaminate the spill area with soap and water.

» Disposal: Dispose of the waste material and contaminated absorbents as hazardous waste
in accordance with local, state, and federal regulations.[12]

Conclusion

2'-Hydroxy-4',5'-dimethylacetophenone is a valuable chemical intermediate with a well-
defined hazard profile centered on its properties as a skin, eye, and respiratory irritant. While
acute toxicity data is limited, the potential for harm necessitates a consistently cautious and
informed approach to its handling. Adherence to the protocols outlined in this guide—utilizing
appropriate engineering controls, rigorously selecting and using personal protective equipment,
and being prepared for emergency situations—is essential for mitigating risks. For any
chemical, particularly one without a complete long-term toxicological profile, the guiding
principle must be the minimization of exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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